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Cat. No.: B1669408 Get Quote

Introduction

Nylon, a family of synthetic thermoplastic polymers, is of immense industrial importance, with

applications ranging from textiles and carpets to automotive parts and engineering plastics. The

most common types, Nylon 6 and Nylon 6,6, are produced from key monomeric precursors

derived from the catalytic oxidation of cyclohexane. This document provides a detailed

overview of the chemical pathways, experimental protocols, and quantitative data associated

with the conversion of cyclohexane into adipic acid and caprolactam.

Core Chemical Pathways

The manufacturing of nylon precursors from cyclohexane primarily involves two critical stages:

Oxidation of Cyclohexane to Cyclohexanol and Cyclohexanone (KA Oil): Cyclohexane is first

oxidized to a mixture of cyclohexanol and cyclohexanone, commonly referred to as KA oil.[1]

This is a crucial intermediate step.

Conversion of KA Oil to Nylon Precursors:

Adipic Acid (for Nylon 6,6): The KA oil is further oxidized, typically using nitric acid, to

produce adipic acid.[2]

Caprolactam (for Nylon 6): Cyclohexanone from the KA oil is converted to cyclohexanone

oxime, which then undergoes a Beckmann rearrangement to yield caprolactam.[3]
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Quantitative Data Presentation
The following tables summarize key quantitative data from various catalytic systems for the

oxidation of cyclohexane.

Table 1: Catalytic Oxidation of Cyclohexane to KA Oil

Catalyst
System

Oxidant
Temperat
ure (°C)

Pressure
(bar)

Cyclohex
ane
Conversi
on (%)

KA Oil
Selectivit
y (%)

Referenc
e

Cobalt

Naphthena

te

Air 125–165 8–15 10–12 80–85 [4]

Ti-Zr-Co

Alloy
O₂

Not

Specified
2 MPa 6.8 90.4 [5]

NiO H₂O₂ 70
Not

Specified

Not

Specified

Not

Specified
[6]

Molybdenu

m Blue
O₂ 140 3 ~6

High for

Cyclohexa

nol

[7]

Table 2: One-Step Oxidation of Cyclohexane to Adipic Acid

Catalyst
System

Oxidant
Temperat
ure (°C)

Pressure
( kg/cm ²)

Cyclohex
ane
Conversi
on (%)

Adipic
Acid
Selectivit
y (%)

Referenc
e

Cobalt

Acetate

Molecular

O₂
90 20 21 72.1 [8]

Cobalt &

Iron

Acetate

Molecular

O₂
90 20 26 69.7 [8]
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Experimental Protocols
Protocol 1: Two-Step Synthesis of Adipic Acid via KA Oil

1.1. Oxidation of Cyclohexane to KA Oil

Objective: To produce a mixture of cyclohexanol and cyclohexanone (KA oil) from

cyclohexane.

Materials: Cyclohexane, Cobalt Naphthenate catalyst, Air or molecular oxygen.

Apparatus: High-pressure reactor equipped with a stirrer, gas inlet, and temperature and

pressure controls.

Procedure:

Charge the high-pressure reactor with cyclohexane and the cobalt naphthenate catalyst.

Pressurize the reactor with air or oxygen to the desired pressure (e.g., 8-15 bar).[4]

Heat the reactor to the reaction temperature (e.g., 125-165°C) while stirring.[4]

Maintain the reaction for a specified time to achieve the desired conversion (typically low,

around 4-8%, to maintain high selectivity).[2]

Cool the reactor and depressurize.

The resulting mixture is the KA oil, which can be purified by distillation.

1.2. Oxidation of KA Oil to Adipic Acid

Objective: To oxidize the KA oil to produce adipic acid.

Materials: KA oil (mixture of cyclohexanol and cyclohexanone), 50% Nitric Acid, Ammonium

vanadate (catalyst), Copper (catalyst).

Apparatus: Round-bottomed flask with a mechanical stirrer, thermometer, and addition

funnel, placed in a heating mantle.
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Procedure:

Place 50% nitric acid and a catalytic amount of ammonium vanadate and copper in the

reaction flask.

Heat the nitric acid solution to near boiling.

Slowly add the KA oil to the hot nitric acid solution with vigorous stirring. The reaction is

exothermic and will generate nitrogen oxides.

After the addition is complete, continue heating and stirring until the evolution of nitrogen

oxides ceases.

Cool the reaction mixture in an ice bath to crystallize the adipic acid.

Collect the adipic acid crystals by vacuum filtration, wash with cold water, and air dry.

Protocol 2: Synthesis of Caprolactam from Cyclohexanone

Objective: To produce caprolactam from cyclohexanone.

Materials: Cyclohexanone, Hydroxylamine sulfate, Oleum (fuming sulfuric acid), Ammonia.

Apparatus: A series of reactors for oximation, rearrangement, and neutralization.

Procedure:

Oximation: React cyclohexanone with hydroxylamine sulfate to form cyclohexanone

oxime.[3] This reaction is typically carried out in a controlled pH environment.

Beckmann Rearrangement: Treat the cyclohexanone oxime with oleum. This induces the

Beckmann rearrangement, converting the oxime into the bisulfate salt of caprolactam.[9]

Neutralization: Neutralize the bisulfate salt of caprolactam with ammonia. This releases

the free caprolactam and generates ammonium sulfate as a byproduct.[9]

Purification: The caprolactam is then purified, typically through extraction and distillation.
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Step 1: KA Oil Synthesis

Step 2: Adipic Acid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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